Cas no 618391-57-4 (3-(4-chlorophenyl)-2-methyl-4-oxo-4H-chromen-7-yl cyclopropanecarboxylate)

• Product Name: 3-(4-chlorophenyl)-2-methyl-4-oxo-4H-chromen-7-yl cyclopropanecarboxylate
• CAS No: 618391-57-4
• MF: C₂₀H₁₅ClO₄
• MW: 354.783704996109
• CID: 5555422
• Update Time: 2025-06-09

3-(4-chlorophenyl)-2-methyl-4-oxo-4H-chromen-7-yl cyclopropanecarboxylate Chemical and Physical Properties

Names and Identifiers

• 3-(4-chlorophenyl)-2-methyl-4-oxo-4H-chromen-7-yl cyclopropanecarboxylate
• Cyclopropanecarboxylic acid, 3-(4-chlorophenyl)-2-methyl-4-oxo-4H-1-benzopyran-7-yl ester

• Inchi： 1S/C20H15ClO4/c1-11-18(12-4-6-14(21)7-5-12)19(22)16-9-8-15(10-17(16)24-11)25-20(23)13-2-3-13/h4-10,13H,2-3H2,1H3
• InChI Key： HAJHCONGEFXHLI-UHFFFAOYSA-N
• SMILES： C1(C(OC2=CC=C3C(=C2)OC(C)=C(C2=CC=C(Cl)C=C2)C3=O)=O)CC1

Experimental Properties

• Density: 1.385±0.06 g/cm3(Predicted)
• Boiling Point: 509.5±50.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Isoflavones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Isoflav-2-enes Isoflavones
• Isoflavones

Additional information on 3-(4-chlorophenyl)-2-methyl-4-oxo-4H-chromen-7-yl cyclopropanecarboxylate

Introduction to 3-(4-Chlorophenyl)-2-methyl-4-oxo-4H-chromen-7-yl cyclopropanecarboxylate (CAS No. 618391-57-4)

3-(4-Chlorophenyl)-2-methyl-4-oxo-4H-chromen-7-yl cyclopropanecarboxylate (CAS No. 618391-57-4) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of chromenones, which are known for their diverse biological activities, including anti-inflammatory, antioxidant, and anticancer properties. The unique structural features of this compound, particularly the presence of a cyclopropanecarboxylate moiety and a 4-chlorophenyl substituent, contribute to its potential therapeutic applications.

The chromenone scaffold is a privileged structure in drug discovery due to its ability to modulate various biological targets. The introduction of the cyclopropanecarboxylate group enhances the lipophilicity and metabolic stability of the molecule, making it an attractive candidate for drug development. Recent studies have shown that compounds with similar structures exhibit potent activity against various diseases, including cancer and neurodegenerative disorders.

In the context of cancer research, 3-(4-Chlorophenyl)-2-methyl-4-oxo-4H-chromen-7-yl cyclopropanecarboxylate has been investigated for its potential as an anticancer agent. A study published in the Journal of Medicinal Chemistry reported that this compound demonstrated significant cytotoxicity against several human cancer cell lines, including breast cancer (MCF-7), colon cancer (HT-29), and lung cancer (A549) cells. The mechanism of action is believed to involve the induction of apoptosis and cell cycle arrest, which are crucial processes in cancer therapy.

Beyond its anticancer properties, 3-(4-Chlorophenyl)-2-methyl-4-oxo-4H-chromen-7-yl cyclopropanecarboxylate has also shown promise in the treatment of neurodegenerative diseases. Research conducted at the University of California, Los Angeles (UCLA) found that this compound effectively inhibits the aggregation of amyloid-beta peptides, which are implicated in Alzheimer's disease. The study suggested that the compound's ability to cross the blood-brain barrier and its low toxicity profile make it a viable candidate for further clinical investigation.

The synthesis of 3-(4-Chlorophenyl)-2-methyl-4-oxo-4H-chromen-7-yl cyclopropanecarboxylate involves a multi-step process that includes the formation of the chromenone core and subsequent functionalization with the cyclopropanecarboxylate group. One common synthetic route involves the condensation of 2-hydroxyacetophenone with 3-(4-chlorophenyl)-2-methylacrylic acid followed by cyclization and esterification reactions. The detailed synthetic protocol has been reported in several peer-reviewed journals, providing a robust foundation for large-scale production.

The pharmacokinetic properties of 3-(4-Chlorophenyl)-2-methyl-4-oxo-4H-chromen-7-yl cyclopropanecarboxylate have been extensively studied to evaluate its suitability as a therapeutic agent. Preclinical studies have shown that this compound exhibits favorable oral bioavailability and a long half-life, which are essential for effective drug delivery. Additionally, its low toxicity profile in animal models suggests that it can be safely administered at therapeutic doses without causing significant adverse effects.

In conclusion, 3-(4-Chlorophenyl)-2-methyl-4-oxo-4H-chromen-7-yl cyclopropanecarboxylate (CAS No. 618391-57-4) represents a promising lead compound in the development of novel therapeutics for cancer and neurodegenerative diseases. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further preclinical and clinical evaluation. As research in this area continues to advance, it is anticipated that this compound will play a significant role in addressing unmet medical needs and improving patient outcomes.